Cas no 62255-41-8 (1-Propanol, 3-[(4-methoxyphenyl)thio]-)

• Product Name: 1-Propanol, 3-[(4-methoxyphenyl)thio]-
• CAS No: 62255-41-8
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 452285
• PubChem ID: 14992988
• Update Time: 2025-04-19

1-Propanol, 3-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[(4-methoxyphenyl)thio]-
• 3-(4-methoxyphenyl)sulfanylpropan-1-ol
• AKOS009034184
• 62255-41-8
• DTXSID30566649
• 3-[(4-Methoxyphenyl)sulfanyl]propan-1-ol

• Inchi： 1S/C10H14O2S/c1-12-9-3-5-10(6-4-9)13-8-2-7-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： HKNTXEGGYRGKKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)CCCO

Computed Properties

• Exact Mass: 198.07152
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles